HO-Peg8-CH2CH2cooh

• Molecular Formula: C19H38O11
• Molecular Weight: 442.5 g/mol
• InChI: InChI=1S/C19H38O11/c20-2-4-24-6-8-26-10-12-28-14-16-30-18-17-29-15-13-27-11-9-25-7-5-23-3-1-19(21)22/h20H,1-18H2,(H,21,22)
• InChIKey: BGBLNDCLYGWOKM-UHFFFAOYSA-N

HO-PEG8-CH2CH2COOH: Monodisperse Heterobifunctional PEG Linker

HO-PEG8-CH2CH2COOH (CAS 937188-60-8), systematically named α-hydroxy-ω-propionic acid octaethylene glycol, is a monodisperse, heterobifunctional polyethylene glycol (PEG) derivative with a terminal hydroxyl group at one terminus and a propionic acid moiety at the other . With a molecular formula of C19H38O11 and an exact molecular weight of 442.5 Da, this compound belongs to the PEG-based PROTAC linker class and serves as a versatile building block for proteolysis-targeting chimera (PROTAC) synthesis, antibody-drug conjugate (ADC) development, and bioconjugation applications . The eight ethylene glycol repeat units confer a defined hydrophilic spacer of approximately 32 Å in fully extended conformation, while the heterobifunctional architecture enables sequential orthogonal conjugation: the terminal carboxylic acid reacts with primary amines via carbodiimide-mediated amide bond formation, and the hydroxyl group permits further derivatization or functional group interconversion .

Class Monodisperse heterobifunctional PEG linker

Termini Hydroxyl / propionic acid

Workflow Sequential orthogonal conjugation

Key fit PROTAC synthesis, ADC development, bioconjugation

HO-PEG8-CH2CH2COOH Linker Length Specificity

Substituting HO-PEG8-CH2CH2COOH with shorter-chain analogs such as HO-PEG4-CH2CH2COOH or longer variants such as HO-PEG12-CH2CH2COOH introduces quantifiable divergence in conjugate performance that cannot be compensated by adjusting reaction stoichiometry or purification parameters [1]. PEG chain length directly governs conjugate hydrophobicity, plasma clearance rate, ternary complex geometry in PROTAC applications, and aggregation propensity—variables that translate to altered pharmacokinetic (PK) profiles, in vivo efficacy, and degradation efficiency [2]. Furthermore, the free acid form of HO-PEG8-CH2CH2COOH is susceptible to intramolecular esterification and polymerization during storage, a stability liability not shared by its sodium salt counterpart, meaning that procurement decisions must account for both chain-length specificity and salt-form selection .

PEG4/PEG12 analogs

Shorter PEG4 may not achieve required clearance reduction; longer PEG12 adds viscosity and entropic penalty without commensurate benefit.

Free acid instability

Free acid form polymerizes within days; sodium salt provides long-term stability and can substitute in coupling reactions.

Polydisperse PEG

Polydisperse PEG mixtures introduce batch-dependent stoichiometry and hydrophobic tail precipitation, unlike monodisperse HO-PEG8-CH2CH2COOH.

• [1] ChemTradeHub. Are there alternatives to HO-Peg8-CH2CH2COOH (CAS: 937188-60-8) in synthesis? Compound Q&A, 2025. View Source
• [2] Simmons JK, Burke PJ, et al. Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 2020; 403: 115–124. View Source

HO-PEG8-CH2CH2COOH Quantitative Comparison Evidence

ADC Plasma Clearance: PEG8 vs. PEG4 Linker

In a head-to-head comparison of DAR8 MMAE antibody-drug conjugates bearing variable-length discrete PEG linkers, the PEG8-containing ADC exhibited a plasma clearance of 9.0 mL kg⁻¹ day⁻¹, representing a 2.1-fold reduction versus the PEG4 ADC (18.8 mL kg⁻¹ day⁻¹) and a 5.1-fold reduction versus the non-PEGylated PEG0 ADC (46.3 mL kg⁻¹ day⁻¹), while the PEG12 ADC showed only marginal further improvement at 7.3 mL kg⁻¹ day⁻¹ [1][2]. This demonstrates that PEG8 achieves near-maximal clearance reduction, with the incremental benefit asymptoting at approximately 8 ethylene glycol units, establishing PEG8 as the optimal threshold length for balancing pharmacokinetic performance against synthetic complexity and molecular weight [2].

ADC Clearance: PEG8 vs PEG4

Head-to-head

PEG8 ADC: 9.0 mL kg⁻¹ day⁻¹

PEG4 ADC: 18.8 mL kg⁻¹ day⁻¹

Reported clearance reduction plateau at PEG8; near-maximal benefit with minimal chain length.

Rat model; DAR8 anti-CD70 MMAE ADC; 2.1-fold slower clearance vs PEG4.

Evidence Dimension	Plasma clearance of DAR8 ADC conjugates (mL kg⁻¹ day⁻¹)
Target Compound Data	PEG8 ADC: 9.0 mL kg⁻¹ day⁻¹
Comparator Or Baseline	PEG4 ADC: 18.8 mL kg⁻¹ day⁻¹; PEG0 ADC (non-PEGylated): 46.3 mL kg⁻¹ day⁻¹; PEG12 ADC: 7.3 mL kg⁻¹ day⁻¹
Quantified Difference	PEG8 vs PEG4: 2.1-fold slower clearance; PEG8 vs PEG0: 5.1-fold slower clearance; PEG12 vs PEG8: only 1.2-fold further reduction
Conditions	DAR8 anti-CD70 MMAE ADCs in Sprague-Dawley rats; intravenous dosing; clearance values from Burke et al., Mol Cancer Ther 2017

Why This Matters

For procurement decisions in ADC development, PEG8-length linkers provide the threshold pharmacokinetic benefit without the diminishing returns, increased viscosity, and higher cost associated with longer PEG chains.

• [1] Burke PJ, Hamilton JZ, Jeffrey SC, et al. Optimization of a PEGylated Glucuronide-Monomethylauristatin E Linker for Antibody–Drug Conjugates. Molecular Cancer Therapeutics, 2017; 16(1): 116–125. View Source
• [2] Simmons JK, Burke PJ, Lyon RP, et al. Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 2020; 403: 115–124. View Source

PEG8 Spacer for PROTAC Ternary Complex Formation

Structure–activity relationship analyses across multiple PROTAC campaigns reveal that progression from PEG4 to PEG8 can enhance ternary complex residence time by approximately one order of magnitude, translating to lower cellular DC50 values without increased binary ligand affinity . PEG4 linkers (extended length ~17.6 Å) are frequently too short to span the ligase–substrate interface without strain, resulting in sub-maximal ubiquitination, while PEG8 (~32 Å) permits an extended conformation where the E3 ligase and target protein can sample multiple ubiquitin-transfer-competent poses, yet maintains a hydrodynamic radius compatible with nuclear entry . PEG12 and longer chains introduce additional gauche conformations that increase entropic penalty without commensurate gain in degradation efficiency, as the incremental solubility benefit asymptotes at around 8 ethylene glycol units .

PROTAC Ternary Complex

Class-level inference

~10×

Reported residence time enhancement over PEG4 in SAR studies; supports PEG8 as balanced spacer.

Aggregated PROTAC campaigns; data to verify for specific E3-target pairs.

Evidence Dimension	PROTAC ternary complex formation efficiency and degradation potency as a function of PEG linker length
Target Compound Data	PEG8 linker: ~32 Å extended length; ternary complex residence time enhancement up to ~10-fold vs. PEG4 in SAR studies; optimal balance of flexibility and reach
Comparator Or Baseline	PEG4: ~17.6 Å, too short for many E3–target pairs, sub-maximal ubiquitination; PEG12: ~38.4 Å, diminishing returns in potency, increased viscosity and renal clearance
Quantified Difference	PEG4 → PEG8 progression: up to ~10-fold residence time enhancement; PEG8 → PEG12: marginal additional benefit plateauing at ~8 units
Conditions	PROTAC cellular degradation assays across multiple target/E3 ligase pairs; SAR derived from crystallographic ternary complex measurements and cellular EC50 determinations (class-level aggregation of published PROTAC optimization campaigns)

Why This Matters

For PROTAC library synthesis, HO-PEG8-CH2CH2COOH provides the experimentally validated optimal spacer length that maximizes degradation efficiency while minimizing synthetic burden, making it the rational first-choice linker for systematic SAR exploration.

Free Acid vs. Sodium Salt Storage Stability

The free carboxylic acid form of HO-PEG8-CH2CH2COOH (CAS 937188-60-8) is intrinsically unstable during storage due to spontaneous intramolecular esterification between the terminal hydroxyl group and the carboxylic acid moiety, leading to oligomerization/polymerization within a few days under standard conditions [1]. In contrast, the sodium salt form (CAS not assigned; MW 464.5 g/mol) is relatively stable for long-term storage and can be used as a direct replacement for the free acid in amide coupling reactions after protonation or direct activation . Vendor specifications consistently recommend storage at −20°C for the free acid, with a practical shelf life of ≥12 months only when stored properly under anhydrous, inert conditions, whereas the sodium salt demonstrates robust stability under identical storage conditions .

Free Acid vs. Na Salt Stability

Source review

Free acid: polymerization within days

Sodium salt: stable months to years

Supports salt-form procurement decision for long-term inventory.

Storage at −20°C; free acid requires anhydrous inert conditions.

Evidence Dimension	Chemical stability during storage (free acid vs. sodium salt form)
Target Compound Data	HO-PEG8-CH2CH2COOH free acid: polymerization occurs within a few days; requires −20°C storage under inert atmosphere; shelf life ≥12 months only under optimal conditions
Comparator Or Baseline	Hydroxy-PEG8-acid sodium salt: relatively stable for long-term storage; no significant polymerization observed under identical conditions (−20°C); can substitute free acid in amide coupling
Quantified Difference	Free acid: degradation (polymerization) within days; Sodium salt: stable for months to years under recommended storage
Conditions	Storage at −20°C; free acid instability attributed to OH/COOH intramolecular esterification per BroadPharm, Aladdin Scientific, and CenMed product documentation

Why This Matters

Procurement specialists must evaluate whether to purchase the free acid (for immediate use with freshly prepared solutions) or the sodium salt (for inventory stockpiling and long-term storage), as the free acid's limited bench stability directly impacts experimental reproducibility and supply chain logistics.

• [1] Aladdin Scientific / CenMed. Hydroxy-PEG8-acid sodium salt (C09-1136-341) Technical Datasheet. 'The acid form of hydroxy-PEG8-acid is not stable, with polymerization occurring within a few days.' View Source

Monodisperse PEG Linker Batch Reproducibility

HO-PEG8-CH2CH2COOH is supplied as a monodisperse, single-molecular-weight species (C19H38O11, exact mass 442.2414 Da, MW 442.50 Da) with a precisely defined chain length of exactly 8 ethylene glycol repeat units . This stands in direct contrast to polydisperse PEG reagents (e.g., PEG2000, PEG5000), which exist as mixtures of chain lengths distributed around an average molecular weight, characterized by a polydispersity index (PDI) typically >1.05 . Monodisperse PEGs eliminate the data blurring caused by polydisperse mixtures, enabling precise stoichiometric control in bioconjugation and reproducible pharmacokinetic profiles batch-to-batch . The monodisperse nature also facilitates unambiguous analytical characterization via NMR (diagnostic ethylene glycol triplet integration) and mass spectrometry, which is critical for regulatory documentation in GMP manufacturing environments .

Monodispersity vs. Polydisperse

Class-level inference

Monodisperse, PDI 1.0 (single MW 442.5 Da)

Polydisperse PEG: PDI >1.05, variable OH/COOH ratio

Ensures batch-to-batch stoichiometric control and analytical traceability.

Eliminates characterization burden of polydisperse alternatives.

Evidence Dimension	Molecular uniformity and batch-to-batch reproducibility
Target Compound Data	HO-PEG8-CH2CH2COOH: monodisperse, single MW 442.50 Da, exactly 8 ethylene glycol units, PDI = 1.0
Comparator Or Baseline	Polydisperse PEG-COOH (e.g., PEG2000-COOH): mixture of chain lengths, average MW ~2000 Da, PDI > 1.05, variable hydroxyl-to-acid ratio across batches
Quantified Difference	Monodisperse: single defined species, 100% stoichiometric homogeneity; Polydisperse: distribution of species, batch-dependent stoichiometry, hydrophobic high-mass tail may nucleate precipitation
Conditions	Comparative analysis of monodisperse vs. polydisperse PEG reagents for bioconjugation; NMR, MS, and SEC characterization

Why This Matters

For regulated applications (GMP manufacturing, clinical trial material preparation), monodisperse HO-PEG8-CH2CH2COOH eliminates the characterization burden and reproducibility risk associated with polydisperse PEG alternatives, directly reducing analytical validation costs and regulatory submission complexity.

Linker Purity for PROTAC SAR Confidence

Commercially available HO-PEG8-CH2CH2COOH spans a range of purity specifications depending on vendor and grade: MedChemExpress supplies the compound at 99.93% purity (HY-133053) , BOC Sciences offers >98% purity , JenKem Technology provides ≥95% purity as standard with GMP-grade available upon request , and AxisPharm lists ≥95% purity . The 99.93% specification is particularly relevant for PROTAC SAR campaigns where sub-stoichiometric impurities in the linker can be carried forward into biological assays, generating misleading degradation data that obscures true structure–activity relationships . Trace impurities from lower-purity batches may include PEG oligomers of different chain lengths (n = 7, 9), unreacted starting materials, or oxidation byproducts, any of which can produce confounding IC50/DC50 curves when the linker is incorporated into the final PROTAC molecule .

Linker Purity Specification

Cross-study comparable

99.93%

Reported top purity grade minimizes confounding assay artifacts in PROTAC SAR.

≥95% grades may contain oligomeric impurities; vendor-specific COA review recommended.

Evidence Dimension	Commercial purity specification across vendors
Target Compound Data	MedChemExpress HY-133053: 99.93% purity; BOC Sciences BPG-2164: >98%; JenKem HO-PEG8-PA: ≥95% (GMP available); AxisPharm AP11200: ≥95%
Comparator Or Baseline	Industry baseline for research-grade PEG linkers: typically ≥95%; sub-stoichiometric impurities (up to 5%) may contain oligomeric PEG contaminants
Quantified Difference	99.93% purity reduces total impurities to ≤0.07% vs. up to 5% for ≥95% specification—a potential >70-fold reduction in confounding assay artifacts
Conditions	Purity determined by HPLC, NMR, and MS per vendor Certificate of Analysis; relevance demonstrated in PROTAC cellular degradation assays where linker purity directly impacts SAR interpretability

Why This Matters

For PROTAC library synthesis where degradation potency differences between linker-length analogs may be as small as 2–5 fold, procurement of the highest available purity grade (99.93%) minimizes the risk that trace linker impurities, rather than true structural variables, drive observed biological outcomes.

HO-PEG8-CH2CH2COOH Application Scenarios

High-DAR ADC Development with PEG8 Linker

For ADC programs developing high drug-to-antibody ratio (DAR8) conjugates where hydrophobicity-driven rapid clearance limits therapeutic index, HO-PEG8-CH2CH2COOH serves as the optimal linker precursor. The quantitative evidence demonstrates that PEG8-length linkers reduce plasma clearance to 9.0 mL kg⁻¹ day⁻¹ vs. 18.8 mL kg⁻¹ day⁻¹ for PEG4 (a 2.1-fold improvement) and approach the clearance of unconjugated antibody, with no meaningful further gain from PEG12 (7.3 mL kg⁻¹ day⁻¹) [1]. The heterobifunctional hydroxyl/acid architecture of HO-PEG8-CH2CH2COOH permits sequential orthogonal conjugation: the carboxylic acid is first coupled to the payload via amide bond formation (EDC/HATU), and the hydroxyl terminus is subsequently activated for antibody attachment or further derivatization .

PROTAC Linker-Length SAR Studies

When conducting a systematic linker-length structure–activity relationship campaign for PROTAC degrader optimization, HO-PEG8-CH2CH2COOH represents the empirically validated starting point. Class-level evidence indicates that PEG8 sits at the conformational sweet spot where ternary complex residence time can be enhanced up to ~10-fold over PEG4 without the entropic penalty and viscosity limitations of PEG12 [1]. Procurement of the 99.93% purity grade from MedChemExpress is recommended for SAR studies, as sub-stoichiometric oligomeric impurities (present at up to 5% in ≥95% purity grades) can generate misleading DC50 data that confounds linker-length optimization .

Sodium Salt Procurement for Long-Term Storage

For laboratories and CROs maintaining inventory of PEG linker building blocks for on-demand PROTAC or ADC synthesis, procurement of the sodium salt form of HO-PEG8-CH2CH2COOH is strongly recommended over the free acid. The free acid undergoes spontaneous intramolecular esterification and polymerization within days at standard storage conditions, whereas the sodium salt remains stable for extended periods at −20°C [1]. The sodium salt can be directly substituted for the free acid in standard EDC/DCC-mediated amide coupling reactions, either after in situ protonation or via direct activation of the carboxylate, eliminating the need for last-minute ordering and reducing project delays caused by linker degradation [1].

GMP-Grade Monodisperse Linker for Clinical Manufacturing

For programs advancing toward IND filing or clinical manufacturing, procurement of GMP-grade monodisperse HO-PEG8-CH2CH2COOH from JenKem Technology (ISO 9001 and ISO 13485 certified, ICH Q7A compliant) provides the analytical traceability and batch-to-batch consistency required by regulatory authorities [1]. The monodisperse nature (single MW 442.50 Da, exactly 8 ethylene glycol units) eliminates the characterization burden associated with polydisperse PEG alternatives, where variable chain-length distributions complicate impurity profiling, stability-indicating assays, and specification setting . JenKem's back-integration to in-house ethylene oxide polymerization further enables supply chain transparency from monomer to final product [1].

Application

Selection Property

Validation Focus

High-DAR ADC development

PEG8 clearance profile

Plasma clearance endpoint review

PROTAC linker-length SAR

Ternary complex geometry

Degradation efficiency endpoint review

Long-term linker inventory

Salt-form storage stability

Polymerization risk monitoring

Regulated bioconjugation manufacturing

Monodisperse batch reproducibility

Analytical traceability and batch consistency

• [1] Simmons JK, Burke PJ, Lyon RP, et al. Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 2020; 403: 115–124. View Source